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Compound of Interest

Compound Name: 2-Benzyloxybenzyl alcohol

Cat. No.: B1265460 Get Quote

A comprehensive search for the single-crystal X-ray diffraction data of 2-benzyloxybenzyl
alcohol has revealed that the crystal structure for this compound is not publicly available in

crystallographic databases. Similarly, the crystal structure of its isomer, 4-benzyloxybenzyl

alcohol, also appears to be unreported in the accessible scientific literature.

This lack of available data prevents the creation of an in-depth technical guide on the crystal

structure analysis of 2-benzyloxybenzyl alcohol as originally requested. The core quantitative

data, such as unit cell dimensions, bond lengths, and bond angles, which are essential for a

detailed analysis and for generating the requested data tables and experimental protocols, are

contingent on a published crystal structure.

While information regarding the synthesis and general properties of 2-benzyloxybenzyl
alcohol and related compounds is available, the specific three-dimensional arrangement of the

molecules in the solid state, which is determined through single-crystal X-ray crystallography,

remains unknown.

For researchers, scientists, and drug development professionals, this indicates a gap in the

current body of scientific knowledge for this particular compound. The determination of its

crystal structure could provide valuable insights into its conformational preferences,

intermolecular interactions, and potential polymorphic forms, all of which are critical aspects in

the fields of medicinal chemistry and materials science.

Given the unavailability of the requested data, a detailed technical guide on the crystal

structure analysis of a closely related molecule with a published crystal structure could serve as
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a viable alternative for demonstrating the desired format and content. Potential alternative

compounds for such an analysis, for which crystallographic data are more likely to be available,

include simpler derivatives such as 4-hydroxybenzyl alcohol, 4-methylbenzyl alcohol, or 4-

nitrobenzyl alcohol. An analysis of one of these compounds would allow for the generation of

the requested quantitative data tables, detailed experimental protocols, and visualizations of

experimental workflows and intermolecular interactions.

To cite this document: BenchChem. [Crystal Structure of 2-Benzyloxybenzyl Alcohol Not
Publicly Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265460#2-benzyloxybenzyl-alcohol-crystal-
structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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